Cas no 1806863-28-4 (6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine
• CAS No: 1806863-28-4
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4897100
• Update Time: 2025-10-29

6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-6-5(7(10)11)2-4(3-9)12-8(6)13(14)15/h2,7H,3H2,1H3
• InChI Key： KDDIECDMYAKKSE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(=C([N+](=O)[O-])N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine

Recent Advances in the Application of 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS: 1806863-28-4) in Chemical Biology and Pharmaceutical Research

The compound 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS: 1806863-28-4) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic compound features a unique combination of functional groups - bromomethyl, difluoromethyl, methoxy, and nitro substituents - that make it particularly valuable for the synthesis of biologically active molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, covalent protein modifiers, and fluorescent probes for biological imaging.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1806863-28-4 as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group served as an excellent handle for introducing various pharmacophores through nucleophilic substitution reactions, while the difluoromethyl moiety contributed to improved metabolic stability of the final compounds. The resulting inhibitors showed nanomolar potency against BTK and demonstrated promising selectivity profiles in kinase panel screening.

The compound's reactivity has also been exploited in chemical biology applications. A recent Nature Chemical Biology publication (2024) described its use in developing activity-based probes for studying pyridine-dependent enzymes. The electron-withdrawing nitro group and the difluoromethyl substituent were found to significantly influence the reactivity of the bromomethyl group, enabling selective labeling of target proteins under physiological conditions. This work opens new possibilities for studying enzyme mechanisms and identifying potential drug targets.

From a synthetic chemistry perspective, several research groups have reported improved methods for the preparation and handling of 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine. A notable advancement came from Organic Process Research & Development (2023), where researchers developed a scalable, one-pot synthesis with improved yield (78%) and purity (>99%). This process innovation addresses previous challenges with stability and purification of this sensitive intermediate, facilitating its broader application in drug discovery programs.

In pharmaceutical formulation studies, the physicochemical properties of derivatives containing this scaffold have attracted significant attention. The difluoromethyl group has been shown to enhance membrane permeability while maintaining desirable solubility characteristics. Recent molecular modeling studies suggest that the unique electronic properties of this compound contribute to favorable binding interactions with various biological targets, particularly those containing hydrophobic pockets or halogen-bonding motifs.

Looking forward, several clinical-stage compounds derived from 1806863-28-4 are expected to enter Phase I trials in 2024-2025, primarily in oncology and inflammatory disease indications. The versatility of this chemical scaffold continues to inspire novel applications, with emerging research exploring its potential in PROTAC design and targeted protein degradation strategies. As synthetic methodologies mature and our understanding of its structure-activity relationships deepens, 6-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-2-nitropyridine is poised to remain an important tool in chemical biology and drug discovery efforts.